Cas no 70921-63-0 (H-Gly-Gly-Lys-Arg-OH acetate salt)

• Product Name: H-Gly-Gly-Lys-Arg-OH acetate salt
• CAS No: 70921-63-0
• MF: C₁₆H₃₂N₈O₅
• MW: 416.475882530212
• CID: 572051
• PubChem ID: 129859
• Update Time: 2025-05-25

H-Gly-Gly-Lys-Arg-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[[(2S)-6-amino-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]hexanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• H-Gly-Gly-Lys-Arg-OH
• L-Arginine,glycylglycyl-L-lysyl-
• sialin peptide
• 70921-63-0
• L-Arginine, N2-(N2-(N-glycylglycyl)-L-lysyl)-
• Glycyl-glycyl-lysyl-arginine
• Sialin
• Gly-gly-lys-arg
• DTXSID90991211
• N~2~-[6-Amino-2-({2-[(2-amino-1-hydroxyethylidene)amino]-1-hydroxyethylidene}amino)-1-hydroxyhexylidene]arginine
• H-Gly-Gly-Lys-Arg-OH acetate salt

• Inchi： 1S/C16H32N8O5/c17-6-2-1-4-10(23-13(26)9-22-12(25)8-18)14(27)24-11(15(28)29)5-3-7-21-16(19)20/h10-11H,1-9,17-18H2,(H,22,25)(H,23,26)(H,24,27)(H,28,29)(H4,19,20,21)/t10-,11-/m0/s1
• InChI Key： WDVIDPRACNGFPP-QWRGUYRKSA-N
• SMILES： O=C([C@H](CCCCN)NC(CNC(CN)=O)=O)N[C@H](C(=O)O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 416.24986
• Monoisotopic Mass: 416.25
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: -6
• Topological Polar Surface Area: 241Ų

Experimental Properties

• Density: 1.47
• Refractive Index: 1.629
• PSA: 241.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Gly-Gly-Lys-Arg-OH acetate salt

H-Gly-Gly-Lys-Arg-OH Acetate Salt (CAS No. 70921-63-0): A Comprehensive Overview

The compound H-Gly-Gly-Lys-Arg-OH acetate salt (CAS No. 70921-63-0) is a peptide-based molecule with significant potential in various biomedical and pharmaceutical applications. This compound is a tetrapeptide consisting of the amino acids glycine (Gly), lysine (Lys), and arginine (Arg), with a hydroxyl (-OH) group at the carboxyl terminus. The acetate salt form of this peptide enhances its solubility and stability, making it suitable for a wide range of research and therapeutic purposes.

Recent studies have highlighted the biological activity of H-Gly-Gly-Lys-Arg-OH acetate salt, particularly its role in modulating cellular processes such as protein-protein interactions, enzyme activity, and signaling pathways. Researchers have demonstrated that this peptide exhibits antimicrobial properties, making it a promising candidate for the development of novel antibiotics. Additionally, its ability to inhibit specific enzymes, such as proteases and kinases, has opened new avenues for its application in treating conditions like cancer, inflammation, and neurodegenerative diseases.

The synthesis of H-Gly-Gly-Lys-Arg-OH acetate salt involves advanced peptide coupling techniques, ensuring high purity and bioavailability. The use of solid-phase synthesis (SPS) has been particularly effective in producing this compound at scale while maintaining its structural integrity. The stereochemistry of the peptide is critical to its functionality, as any deviation from the natural configuration can significantly impact its biological activity.

In terms of therapeutic applications, H-Gly-Gly-Lys-Arg-OH acetate salt has shown potential in the field of oncology. Preclinical studies have revealed that this peptide can selectively target cancer cells by disrupting their metabolic pathways or enhancing the efficacy of conventional chemotherapeutic agents. Furthermore, its ability to modulate the immune system makes it a valuable tool in immunotherapy, where it can enhance the body's natural defense mechanisms against malignant cells.

The pharmacokinetic profile of H-Gly-Gly-Lys-Arg-OH acetate salt is another area of active research. Studies have indicated that this peptide exhibits favorable absorption and distribution properties, which are essential for its effectiveness as a drug candidate. However, challenges such as rapid degradation by peptidases in vivo remain to be addressed through innovative delivery systems or chemical modifications.

From an industrial perspective, the production and characterization of H-Gly-Gly-Lys-Arg-OH acetate salt require stringent quality control measures to ensure consistency and safety. Analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the identity and purity of the compound. These methods are critical for maintaining compliance with regulatory standards and ensuring the reliability of research findings.

Looking ahead, the development of biosensors and diagnostic tools based on H-Gly-Gly-Lys-Arg-OH acetate salt holds immense promise. Its ability to bind specifically to certain biomolecules makes it an ideal candidate for detecting diseases at an early stage. For instance, researchers are exploring its use in detecting biomarkers associated with Alzheimer's disease or other neurodegenerative disorders.

In conclusion, H-Gly-Gly-Lys-Arg-OH acetate salt (CAS No. 70921-63-0) is a versatile compound with a wide range of applications in biomedicine and pharmaceuticals. Its unique properties, combined with ongoing advancements in peptide chemistry and drug delivery systems, position it as a key player in future therapeutic innovations. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to make significant contributions to human health and well-being.